3-(2,6-Dimethylmorpholino)-1,1,1-trifluoro-2-propanol

• IUPAC Name: 3-(2,6-dimethylmorpholin-4-yl)-1,1,1-trifluoropropan-2-ol
• InChI: InChI=1S/C9H16F3NO2/c1-6-3-13(4-7(2)15-6)5-8(14)9(10,11)12/h6-8,14H,3-5H2,1-2H3
• InChI Key: WVPXEOVLFHYBAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(C(F)(F)F)O
• Molecular Formula: C9H16F3NO2
• Molecular Weight: 227.22 g/mol

Description

3-(2,6-Dimethylmorpholino)-1,1,1-trifluoro-2-propanol, also known as DMMTFP, is an organic compound composed of an amine, a hydroxyl, and a trifluoromethyl group. It is a colorless liquid with a sweet, floral odor and has a melting point of -25°C and a boiling point of 65°C. DMMTFP is soluble in water and organic solvents such as ethanol, acetone, and ethyl acetate. It has a variety of uses in the laboratory, including synthesis, chromatography, and spectroscopy.

Scientific Research Applications

Chemical Synthesis and Reactivity

3-(2,6-Dimethylmorpholino)-1,1,1-trifluoro-2-propanol serves as a versatile compound in chemical synthesis, particularly in the formation of highly substituted trifluoromethyl sulfuranes. These compounds undergo reductive defluorination when reacted with nitrogen- or oxygen-containing nucleophiles, leading to sulfur(IV)-containing compounds. This reactivity is valuable in synthesizing various nitrogen bases and alcohols, demonstrating the compound's role in the development of novel chemical entities and its potential in further applications such as materials science and pharmaceuticals (Gupta & Shreeve, 1987).

Photophysical and Electrochemical Properties

The compound's derivatives have been studied for their photophysical and electrochemical properties, which are crucial in the development of advanced materials. For instance, carboxylated cyanine dyes derived from similar structures have shown promise in improving photoelectric conversion efficiency in dye-sensitized solar cells. These findings suggest potential applications in renewable energy technologies, highlighting the compound's role in the development of efficient and sustainable energy solutions (Wu, Meng, Li, Teng, & Hua, 2009).

Fluorine-containing Heterocycles Synthesis

This compound is instrumental in synthesizing fluorine-containing heterocycles, which are significant in various fields, including pharmaceuticals and agrochemicals. The synthesis of 4-trifluoromethylimidazoles and 2-trifluoromethylquinoxaline using derivatives of this compound showcases its utility in creating biologically active molecules with potential therapeutic applications (Kamitori, 2003).